Cas no 10471-29-1 (Hexanedinitrile,3,4-dioxo-2,5-diphenyl-)

• Product Name: Hexanedinitrile,3,4-dioxo-2,5-diphenyl-
• CAS No: 10471-29-1
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 218060
• PubChem ID: 25299
• Update Time: 2025-04-19

Hexanedinitrile,3,4-dioxo-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Hexanedinitrile,3,4-dioxo-2,5-diphenyl-
• 3,4-dioxo-2,5-diphenylhexanedinitrile
• 10471-29-1
• 2,5-diphenyl-3,4-dioxoadiponitrile
• KETIPONTRILE, alpha,delta-DIPHENYL-
• DTXSID00909145
• WGUBEMUTFOZPGM-UHFFFAOYSA-N
• alpha,delta-Diphenylketipontrile
• SCHEMBL11813692

• Inchi： 1S/C18H12N2O2/c19-11-15(13-7-3-1-4-8-13)17(21)18(22)16(12-20)14-9-5-2-6-10-14/h1-10,15-16H
• InChI Key： WGUBEMUTFOZPGM-UHFFFAOYSA-N
• SMILES： O=C(C(C(C#N)C1C=CC=CC=1)=O)C(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.08996
• Monoisotopic Mass: 288.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.72